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Introduction

The investigation into the 2001 anthrax attacks, known as "Amerithrax," utilized a wide range of

scientific techniques to identify the source of the Bacillus anthracis spores used in the mailings.

Central to this investigation was a specific flask of anthrax spores designated RMR-1029,

which was identified as the parent material for the spores in the letters. Among the forensic

methods employed, radiocarbon dating played a crucial role in determining the age of the

spores, thereby narrowing the timeframe of their production. This analysis was conducted at

the Lawrence Livermore National Laboratory (LLNL) and employed Accelerator Mass

Spectrometry (AMS) to achieve the high sensitivity required for such a small sample. The key

finding of this analysis was that the anthrax was cultured no more than two years before the

mailings.

These application notes provide an overview of the principles of radiocarbon dating in the

context of the RMR-1029 investigation, a generalized protocol for the analysis of microbial

samples using AMS, and a discussion of the interpretation of the results. It is important to note

that the specific, detailed protocols used by the FBI and LLNL in the Amerithrax investigation

are not publicly available. The protocols and data presented here are based on established

scientific principles and publicly accessible information from reports and scientific publications.
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Principles of Radiocarbon Dating in a Modern
Context: The "Bomb Pulse"
Radiocarbon (¹⁴C) dating is a method used to determine the age of organic materials. It is

based on the decay of the radioactive isotope of carbon, ¹⁴C, which is continuously produced in

the upper atmosphere. Living organisms incorporate ¹⁴C from the atmosphere at a relatively

constant ratio to the stable carbon isotopes (¹²C and ¹³C). After an organism dies, it no longer

takes up ¹⁴C, and the existing ¹⁴C begins to decay with a half-life of approximately 5,730 years.

For materials from the latter half of the 20th century, the atmospheric concentration of ¹⁴C was

significantly altered by above-ground nuclear weapons testing, which nearly doubled the

amount of atmospheric ¹⁴C between 1955 and 1963. This spike in ¹⁴C is known as the "bomb

pulse." After the Limited Test Ban Treaty of 1963, the atmospheric ¹⁴C concentration began to

decrease as it was absorbed by the oceans and the biosphere. This well-documented

fluctuation in atmospheric ¹⁴C provides a high-resolution calibration curve for dating organic

materials that were formed during this period. By measuring the fraction of modern radiocarbon

(F¹⁴C) in a sample and comparing it to the atmospheric ¹⁴C curve, the date of the material's

formation can be determined with a high degree of precision, often to within one to two years.

In the context of the RMR-1029 investigation, the Bacillus anthracis spores were cultured in a

nutrient medium derived from organic sources. The carbon incorporated into the spores would

therefore reflect the ¹⁴C concentration of the atmosphere at the time the components of the

growth medium were harvested. By measuring the ¹⁴C content of the spores, investigators

could determine when the bacteria were grown.

Data Presentation
While the precise quantitative data from the radiocarbon dating of the anthrax spores in the

Amerithrax investigation have not been publicly released, the following table illustrates the type

of data that would be generated in such an analysis. The F¹⁴C values are hypothetical but

consistent with the publicly reported findings that the spores were produced between 1999 and

2001.
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Sample ID Material Mass (mg)
¹⁴C
Measurement
(F¹⁴C)

Calibrated Age
Range (95%
probability)

RMR-1029-S1
Bacillus

anthracis spores
0.5 1.052 ± 0.003 1999-2001 AD

Control Medium

A

Nutrient Broth

(1995)
1.0 1.125 ± 0.004 1994-1996 AD

Control Medium

B

Nutrient Broth

(2002)
1.0 1.041 ± 0.003 2001-2003 AD

Experimental Protocols
The following is a generalized protocol for the radiocarbon dating of microbial samples, such as

bacterial spores, using Accelerator Mass Spectrometry (AMS). This protocol is based on

established methods for small-sample radiocarbon analysis.

1. Sample Preparation

Objective: To isolate the carbon from the microbial sample and remove any potential

contaminants that could affect the ¹⁴C measurement.

Materials:

Microbial spore sample (e.g., Bacillus spores)

Deionized water

Hydrochloric acid (HCl)

Sodium hydroxide (NaOH)

Quartz tubes

Copper (II) oxide (CuO)

Silver (Ag) wool
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Muffle furnace

Procedure:

A small, representative sample of the microbial spores (typically <1 mg) is collected.

The sample is subjected to a series of acid and alkali washes to remove any

contaminating carbon. A common procedure is an acid-alkali-acid (AAA) wash.

The sample is treated with dilute HCl to remove any carbonate contaminants.

This is followed by a wash with dilute NaOH to remove humic acids and other soluble

organic contaminants.

A final wash with dilute HCl neutralizes the sample.

The cleaned sample is thoroughly rinsed with deionized water and dried.

2. Combustion and Graphitization

Objective: To convert the organic carbon in the sample into graphite, the form required for

the AMS target.

Materials:

Cleaned, dried microbial sample

Vacuum line

Muffle furnace

Zinc (Zn) powder

Iron (Fe) powder catalyst

Procedure:

The dried sample is placed in a quartz tube with CuO and Ag wool.
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The tube is evacuated, sealed, and combusted in a muffle furnace at approximately

900°C. This converts the organic carbon to CO₂ gas.

The CO₂ is cryogenically purified on a vacuum line.

The purified CO₂ is then reduced to graphite in the presence of a metal catalyst (typically

iron powder) and a reducing agent (typically zinc powder) at high temperature (around

550°C).

The resulting graphite is pressed into an aluminum target holder for the AMS.

3. Accelerator Mass Spectrometry (AMS) Analysis

Objective: To measure the ratio of ¹⁴C to ¹²C in the graphite sample.

Instrumentation: Accelerator Mass Spectrometer

Procedure:

The graphite target is placed in the ion source of the AMS.

A beam of cesium ions is used to sputter carbon atoms from the target, creating negative

ions.

These ions are accelerated through a high-voltage potential.

In the accelerator, the ions pass through a "stripper" (a thin foil or gas), which removes

several electrons, converting them into positive ions and breaking up any molecular

isobars (molecules with the same mass as ¹⁴C).

The accelerated, positively charged ions are then passed through a series of magnets and

electrostatic analyzers that separate them based on their mass-to-charge ratio.

The stable isotopes (¹²C and ¹³C) are measured in Faraday cups, while the rare ¹⁴C ions

are counted individually in a detector.

The ratio of ¹⁴C to ¹²C is calculated and compared to standards of known ¹⁴C content to

determine the F¹⁴C of the sample.
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4. Data Calibration and Interpretation

Objective: To convert the measured F¹⁴C value into a calendar age range.

Software: Calibration software such as OxCal or CALIB.

Procedure:

The measured F¹⁴C value and its associated uncertainty are input into the calibration

software.

The software compares the sample's F¹⁴C value to the atmospheric "bomb pulse"

calibration curve.

A probability distribution of possible calendar ages is generated, from which a calibrated

age range (typically at a 95% confidence level) is determined.
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Caption: Principle of Radiocarbon Dating.
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Caption: AMS Radiocarbon Dating Workflow.
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To cite this document: BenchChem. [Application Notes and Protocols: Use of Radiocarbon
Dating in the RMR-1029 Investigation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610754#use-of-radiocarbon-dating-in-the-rmr-1029-
investigation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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